Cas no 1448123-00-9 (3-(4-chlorobenzenesulfonyl)-1-(naphthalene-1-carbonyl)azetidine)

• Product Name: 3-(4-chlorobenzenesulfonyl)-1-(naphthalene-1-carbonyl)azetidine
• CAS No: 1448123-00-9
• MF: C₂₀H₁₆ClNO₃S
• MW: 385.863943099976
• CID: 6123914
• PubChem ID: 71809510
• Update Time: 2025-06-25

3-(4-chlorobenzenesulfonyl)-1-(naphthalene-1-carbonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobenzenesulfonyl)-1-(naphthalene-1-carbonyl)azetidine
• [3-(4-chlorophenyl)sulfonylazetidin-1-yl]-naphthalen-1-ylmethanone
• 1448123-00-9
• F6442-2933
• AKOS024565041
• (3-((4-chlorophenyl)sulfonyl)azetidin-1-yl)(naphthalen-1-yl)methanone

• Inchi： 1S/C20H16ClNO3S/c21-15-8-10-16(11-9-15)26(24,25)17-12-22(13-17)20(23)19-7-3-5-14-4-1-2-6-18(14)19/h1-11,17H,12-13H2
• InChI Key： HTHYPBDUMSUWAK-UHFFFAOYSA-N
• SMILES： C(N1CC(S(C2=CC=C(Cl)C=C2)(=O)=O)C1)(C1=C2C(C=CC=C2)=CC=C1)=O

Computed Properties

• Exact Mass: 385.0539422g/mol
• Monoisotopic Mass: 385.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-(4-chlorobenzenesulfonyl)-1-(naphthalene-1-carbonyl)azetidine

Introduction to 3-(4-chlorobenzenesulfonyl)-1-(naphthalene-1-carbonyl)azetidine (CAS No. 1448123-00-9)

3-(4-chlorobenzenesulfonyl)-1-(naphthalene-1-carbonyl)azetidine, identified by the chemical compound code CAS No. 1448123-00-9, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonyl azetidines, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a 4-chlorobenzenesulfonyl group and a naphthalene-1-carbonyl moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The 4-chlorobenzenesulfonyl group is a key pharmacophore in many bioactive molecules, exhibiting interactions with biological targets such as enzymes and receptors. Its electron-withdrawing nature enhances the electrophilicity of the adjacent carbon atoms, facilitating nucleophilic substitutions and further functionalizations. In contrast, the naphthalene-1-carbonyl group introduces rigidity to the molecular structure, which can influence both the solubility and binding affinity of the compound. The combination of these two groups in 3-(4-chlorobenzenesulfonyl)-1-(naphthalene-1-carbonyl)azetidine creates a balanced framework that is conducive to exploring its pharmacological potential.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Azetidine derivatives, in particular, have been extensively studied due to their ability to mimic natural amino acid structures and interact with biological systems. The introduction of sulfonyl groups into azetidine frameworks has further expanded their utility, as sulfonyl compounds are well-documented for their anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms in 3-(4-chlorobenzenesulfonyl)-1-(naphthalene-1-carbonyl)azetidine positions it as a promising candidate for investigating novel therapeutic pathways.

In the context of contemporary research, this compound has been explored for its potential role in modulating enzyme activity and receptor binding. For instance, studies have suggested that sulfonyl azetidines can act as inhibitors of certain kinases and proteases, which are implicated in various diseases including cancer and autoimmune disorders. The 4-chlorobenzenesulfonyl moiety is particularly interesting because it can engage in hydrogen bonding or ionic interactions with polar residues in protein active sites, enhancing binding affinity. Meanwhile, the naphthalene-1-carbonyl group provides steric hindrance that can fine-tune the compound's interaction profile.

The synthesis of 3-(4-chlorobenzenesulfonyl)-1-(naphthalene-1-carbonyl)azetidine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonyl group typically involves chlorosulfonation followed by nucleophilic substitution, while the naphthalene carbonyl group is often introduced via Friedel-Crafts acylation or similar methods. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher yields and purities. These synthetic strategies underscore the compound's complexity and highlight the expertise required for its preparation.

From a computational chemistry perspective, molecular modeling studies have been conducted to predict the binding modes of 3-(4-chlorobenzenesulfonyl)-1-(naphthalene-1-carbonyl)azetidine with potential biological targets. These studies utilize docking algorithms to simulate interactions with enzymes such as kinases or with receptors involved in signal transduction pathways. The results suggest that this compound may exhibit inhibitory activity against certain therapeutic targets, making it a valuable lead compound for further optimization.

Experimental validation of these computational predictions has been carried out through biochemical assays and cell-based assays. In vitro studies have demonstrated that derivatives of this class can modulate enzyme activity in a dose-dependent manner, providing evidence for their biological relevance. Additionally, preliminary in vivo studies have shown promising results in animal models of disease, indicating potential therapeutic efficacy. These findings align with broader trends in drug discovery where structure-based design plays a crucial role in identifying lead compounds with high pharmacological activity.

The versatility of 3-(4-chlorobenzenesulfonyl)-1-(naphthalene-1-carbonyl)azetidine extends beyond its applications in drug development. It serves as a versatile building block for synthesizing more complex derivatives through further functionalization. For example, introducing additional substituents at different positions on the azetidine ring or modifying the sulfonyl or naphthalene moieties can yield novel compounds with tailored properties. This flexibility makes it an attractive scaffold for medicinal chemists seeking to explore new chemical spaces.

The future directions for research on this compound include exploring its mechanism of action at a molecular level and optimizing its pharmacokinetic properties through structure-activity relationship (SAR) studies. Advances in biophysical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be instrumental in elucidating its interactions with biological targets at an atomic resolution. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes for large-scale production.

In conclusion,3-(4-chlorobenzenesulfonyl)-1-(naphthalene-1-carbonyl)azetidine (CAS No. 1448123-00-9) is a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new biological activities and synthetic methodologies,this compound promises to contribute substantially to advancements in medicinal chemistry and drug discovery.